Cas no 477882-70-5 (Ga(III) Mesoporphyrin IX Chloride)

• Product Name: Ga(III) Mesoporphyrin IX Chloride
• CAS No: 477882-70-5
• MF: C₃₄H₃₅N₄O₄ClGa-₂^.H+
• MW: 669.85
• CID: 3043531
• Update Time: 2025-06-20

Ga(III) Mesoporphyrin IX Chloride Chemical and Physical Properties

Names and Identifiers

• Ga(III) Mesoporphyrin IX Chloride

Additional information on Ga(III) Mesoporphyrin IX Chloride

Introduction to Ga(III) Mesoporphyrin IX Chloride (CAS No. 477882-70-5)

Ga(III) Mesoporphyrin IX Chloride is a specialized chemical compound that has garnered significant attention in the field of chemomedicine due to its unique structural and functional properties. This compound, identified by the CAS number 477882-70-5, belongs to the mesoporphyrin class, which is a derivative of heme. The presence of gallium (Ga) in the coordination sphere introduces distinct characteristics that make it a promising candidate for various biomedical applications.

The molecular structure of Ga(III) Mesoporphyrin IX Chloride consists of a porphyrin core, which is a macrocyclic tetrapyrrole pigment found in nature. Porphyrins are well-known for their ability to interact with light and biological systems, making them valuable in photodynamic therapy and diagnostic imaging. In this compound, the central iron (Fe) atom in the natural porphyrin is replaced by gallium (Ga), which alters its electronic properties and enhances its stability while retaining its ability to bind to biological targets.

One of the most compelling aspects of Ga(III) Mesoporphyrin IX Chloride is its potential in targeted therapy. The gallium ion can selectively accumulate in certain tissues, particularly in tumors, due to enhanced permeability and retention (EPR) effects. This property allows the compound to act as a contrast agent for imaging as well as a therapeutic agent for destroying cancer cells. Recent studies have demonstrated that Ga(III) Mesoporphyrin IX Chloride can be used in combination with external light sources to induce photodynamic damage in tumor cells, offering a non-invasive treatment option.

Furthermore, the chloride moiety in the name Ga(III) Mesoporphyrin IX Chloride indicates the presence of chloride ions, which can influence the compound's solubility and reactivity. This feature is particularly important for pharmaceutical applications, as it determines how well the compound can be formulated into injectable solutions or other delivery systems. Researchers have been exploring different formulations to optimize the bioavailability and efficacy of Ga(III) Mesoporphyrin IX Chloride, ensuring that it can be effectively administered to patients.

Recent advancements in nanotechnology have opened new avenues for utilizing Ga(III) Mesoporphyrin IX Chloride. By encapsulating this compound within nanoparticles, scientists have been able to enhance its targeting specificity and improve its delivery efficiency. These nanocarriers can be designed to accumulate selectively in diseased tissues while minimizing exposure to healthy cells, thereby reducing side effects. Preliminary clinical trials have shown promising results, indicating that nanoparticle-encapsulated Ga(III) Mesoporphyrin IX Chloride could be a viable treatment for various types of cancer.

The diagnostic applications of Ga(III) Mesoporphyrin IX Chloride are also noteworthy. Due to its ability to bind heme-like structures, this compound can be used as a fluorescent probe for detecting hemoglobin and other porphyrin-related biomarkers. This makes it useful in imaging techniques such as fluorescence microscopy and positron emission tomography (PET). Researchers have been developing novel imaging protocols that leverage the unique properties of Ga(III) Mesoporphyrin IX Chloride to improve diagnostic accuracy and facilitate early detection of diseases.

In addition to its therapeutic and diagnostic potential, Ga(III) Mesoporphyrin IX Chloride has shown promise in regenerative medicine. Studies have indicated that this compound can stimulate stem cell proliferation and differentiation, which could be beneficial for tissue engineering and wound healing. The ability of Ga(III) Mesoporphyrin IX Chloride to modulate cellular processes at the molecular level makes it an attractive candidate for developing new regenerative therapies.

The synthesis of Ga(III) Mesoporphyrin IX Chloride is another area where significant progress has been made. Researchers have developed efficient synthetic routes that allow for high yields and purity of the compound. These methods often involve coordination chemistry techniques, where gallium ions are selectively inserted into the porphyrin framework. The optimization of synthetic protocols is crucial for ensuring that Ga(III) Mesoporphyrin IX Chloride can be produced on an industrial scale for medical applications.

The safety profile of Ga(III) Mesoporphyrin IX Chloride is also an important consideration. While initial studies suggest that it is well-tolerated at therapeutic doses, further research is needed to fully understand its long-term effects. Animal models have been used extensively to evaluate the safety and efficacy of this compound before moving into human clinical trials. These studies have provided valuable insights into its pharmacokinetics and potential side effects, helping researchers refine dosing regimens and delivery methods.

The future directions for research on Ga(III) Mesoporphyrin IX Chloride are diverse and exciting. One area of focus is exploring its potential as an adjuvant therapy alongside traditional treatments such as chemotherapy and radiation. By combining Ga(III) Mesoporphyrin IX Chloride with existing therapies, researchers hope to improve outcomes for patients with advanced cancers. Another promising direction is investigating its role in treating neurological disorders such as Alzheimer's disease, where porphyrins have been shown to interact with amyloid plaques.

In conclusion, Ga(III) Mesoporphyrin IX Chloride (CAS No. 477882-70-5) is a multifaceted compound with significant potential in both therapeutic and diagnostic applications. Its unique properties make it an attractive candidate for targeted therapy, imaging techniques, regenerative medicine, and more. As research continues to uncover new ways to utilize this compound, it holds promise for improving patient care across multiple medical disciplines.